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Compound of Interest

Compound Name: Antitumor agent-57

Cat. No.: B12414282

Application Notes and Protocols for Antitumor
Agent-57

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antitumor Agent-57 is a novel, potent, and selective small molecule inhibitor of the
PI3K/Akt/mTOR signaling pathway, a critical cascade that promotes cell proliferation, growth,
and survival in many human cancers.[1][2][3] By targeting this pathway, Antitumor Agent-57
has demonstrated significant preclinical antitumor activity in a variety of cancer cell lines. These
application notes provide detailed protocols for in vitro cell-based assays to evaluate the
efficacy of Antitumor Agent-57, including cell viability, apoptosis induction, and cell cycle
analysis.

Mechanism of Action

Antitumor Agent-57 exerts its anticancer effects by inhibiting the kinase activity of key
components within the PISK/Akt/mTOR pathway. This inhibition leads to a downstream
cascade of events, including the dephosphorylation of Akt and its substrates, ultimately
resulting in cell cycle arrest and the induction of apoptosis.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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